3-Methylhexacosane
Cat. No. B3055612
CAS RN:
65820-56-6
M. Wt: 380.7 g/mol
InChI Key: YMQJCTWHHRBBQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
3-Methylhexacosane is an organic compound with the chemical formula C27H56 . It belongs to the class of alkanes and is commonly referred to as hexacosane with a methyl group attached at the third carbon position. This hydrocarbon is a straight-chain alkane with 27 carbon atoms, 56 hydrogen atoms, and a molecular weight of approximately 380.73 g/mol .
Scientific Research Applications
Nonequilibrium Molecular Dynamics Simulations
- Viscosity Studies : 3-Methylhexane's molecular representations were used in simulations to study the influence of potential models on simulated viscosity. This research highlighted the significant impact of small changes in intermolecular potential parameters on viscosity predictions, emphasizing the importance of accurate molecular structure representation in simulations (Lahtela, Pakkanen, & Rowley, 1997).
Combustion Chemistry
- Combustion Modeling : A study on 3-methylheptane explored its role as a surrogate component for diesel fuels, revealing insights into the combustion chemistry of large hydrocarbon molecules. The research emphasized the importance of understanding the combustion chemistry of branched alkanes like 3-methylheptane for improving fuel efficiency and reducing emissions (Karsenty et al., 2012).
Lubricant Rheology
- Lubricant Film Behavior : Studies on the rheology of confined films of alkanes, including those similar to 3-methylhexacosane, provided insights into the microscopic properties and responses of model lubricants under shear. This research is crucial for understanding lubricant behavior in mechanical systems (Gupta, Cochran, & Cummings, 1997).
Cuticular Hydrocarbons in Insects
- Chemical Signatures in Ants : Research on the ant Leptothorax lichtensteini showed changes in cuticular hydrocarbons like 3-methylhexacosane over time, affecting colony signatures. These findings are significant for understanding insect communication and social behavior (Provost, Rivière, Roux, Morgan, & Bagnères, 1993).
Autoignition Studies
- Influence on Fuel Reactivity : An experimental and modeling study of 3-methylheptane's autoignition provided insights into the reactivity of high molecular weight lightly branched alkanes. This research aids in understanding fuel performance in combustion engines (Wang et al., 2013).
Biosynthesis in Insects
- Biosynthesis of 3-Methylalkanes : A study on the cockroach Periplaneta americana explored the biosynthesis of 3-methylalkanes, shedding light on the metabolic pathways of these hydrocarbons in insects (Blomquist, Major, & Lok, 1975).
properties
IUPAC Name |
3-methylhexacosane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H56/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(3)5-2/h27H,4-26H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMQJCTWHHRBBQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCC(C)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H56 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50423927 |
Source
|
| Record name | 3-methylhexacosane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50423927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylhexacosane | |
CAS RN |
65820-56-6 |
Source
|
| Record name | 3-Methylhexacosane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065820566 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-methylhexacosane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50423927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-METHYLHEXACOSANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q0LF60X395 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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